EHI2119
Overview
Description
EHI2119 is a potent and bio-stable inhibitor of the chicken sEH (chxEH).
Scientific Research Applications
Electronic Health Records (EHRs) and Comparative Effectiveness Research (CER)
EHI2119's applications in scientific research can be illustrated by its role in enhancing the use of Electronic Health Records (EHRs) for Comparative Effectiveness Research (CER), particularly in the context of COVID-19. EHRs are instrumental in generating real-world evidence reflective of routine care, which is pivotal for optimal management of diseases like COVID-19. However, challenges exist due to the nature of EHR data not originally generated for research purposes. Addressing these challenges requires high-quality healthcare databases, rigorous study designs, and appropriate statistical methods (Sarri et al., 2022).
Integration of EHRs in Clinical Research
This compound also emphasizes the integration of EHRs in clinical research. EHRs offer new avenues for conducting epidemiological investigations, ranging from cross-sectional to longitudinal studies. These records, with their large sample sizes and diverse patient populations, can reevaluate prior findings, explore a range of diseases, and contribute to environmental and social epidemiology (Casey et al., 2016). Additionally, the use of EHRs in longitudinal multi-center studies is crucial for ensuring research reproducibility, a fundamental aspect of scientific research (Zozus et al., 2016).
Machine Learning and Data Mining in Healthcare
Furthermore, this compound contributes to the advancement of machine learning and data mining in healthcare. The integration of machine learning techniques with EHR data is vital for extracting valuable knowledge and driving new hypotheses in healthcare management (Kavakiotis et al., 2017). This approach enhances the efficiency and effectiveness of health research and care ecosystems.
Challenges and Future Directions
While this compound presents significant opportunities in scientific research, it also faces challenges, such as data quality, integration, and ethical concerns. Addressing these challenges is essential for maximizing the potential of EHRs in research while ensuring participant safety and privacy (Weng & Kahn, 2016).
properties
Molecular Formula |
C24H34N2O3 |
|---|---|
Molecular Weight |
398.55 |
IUPAC Name |
4-((4-(3-(Adamantan-1-yl)ureido)-(1,4-trans)-cyclohexyl)oxy)phenylmethanol |
InChI |
InChI=1S/C24H34N2O3/c27-15-16-1-5-21(6-2-16)29-22-7-3-20(4-8-22)25-23(28)26-24-12-17-9-18(13-24)11-19(10-17)14-24/h1-2,5-6,17-20,22,27H,3-4,7-15H2,(H2,25,26,28)/t17?,18?,19?,20-,22-,24? |
InChI Key |
WZEWIADRMYQUAY-KYCKNJJWSA-N |
SMILES |
OCC1=CC=C(O[C@@H]2CC[C@@H](NC(NC34CC5CC(C4)CC(C5)C3)=O)CC2)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
EHI 2119; EHI-2119; EHI2119 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
